5-(3-phenyl-1,2,4-oxadiazol-5-yl)-N-(3,4,5-trifluorophenyl)pyrimidin-4-amine
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Description
5-(3-phenyl-1,2,4-oxadiazol-5-yl)-N-(3,4,5-trifluorophenyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C18H10F3N5O and its molecular weight is 369.307. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antioxidant Activity
A study focused on synthesizing a series of derivatives including N-substituted phenyl-5-methyl-6-(5-(4-substituted phenyl)-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidin-4-amine derivatives. These compounds were screened for in vitro antioxidant activity, revealing that certain derivatives showed significant radical scavenging due to electron-donating substituents enhancing the activity (Kotaiah et al., 2012).
Anticancer Activity
A series of compounds including 2-{3-{4-[(5-aryl-1,2,4-oxadiazol-3-yl)methoxy]phenyl}isoxazol-5-yl}-N-(3,4,5-tri-methylphenyl)thiazol-4-amine derivatives were synthesized and tested for anticancer activity. The study reported good to moderate activity on various human cancer cell lines (Yakantham et al., 2019).
Photoinduced Molecular Rearrangements
Research on the photochemistry of 3,5-disubstituted 1,2,4-oxadiazoles in the presence of nitrogen nucleophiles explored photolytic species arising from heterolytic cleavage of the ring O−N bond, leading to open-chain intermediates and the formation of 1,2,4-triazolin-5-ones, triazoles, indazoles, and benzimidazoles (Buscemi et al., 1996).
Pesticidal Activities
A study on the design and synthesis of novel pyrimidin-4-amine derivatives containing a 5-(trifluoromethyl)-1,2,4-oxadiazole moiety found these compounds to possess excellent insecticidal and fungicidal activities against various pests and pathogens (Liu et al., 2021).
Antibacterial Activity
Research on the synthesis and antibacterial activity evaluation of polyheterocycles incorporating the oxadiazole moiety demonstrated that most of the synthesized compounds showed good antibacterial activity, suggesting potential for developing antibacterial candidate drugs (Hu et al., 2005).
Properties
IUPAC Name |
5-(3-phenyl-1,2,4-oxadiazol-5-yl)-N-(3,4,5-trifluorophenyl)pyrimidin-4-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10F3N5O/c19-13-6-11(7-14(20)15(13)21)24-17-12(8-22-9-23-17)18-25-16(26-27-18)10-4-2-1-3-5-10/h1-9H,(H,22,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVLKYYZEWVICOA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NOC(=N2)C3=CN=CN=C3NC4=CC(=C(C(=C4)F)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10F3N5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.